Cas no 144181-59-9 (O-(2,6-dimethylphenyl)hydroxylamine)

• Product Name: O-(2,6-dimethylphenyl)hydroxylamine
• CAS No: 144181-59-9
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD33529555
• CID: 2907475
• PubChem ID: 15688149
• Update Time: 2025-05-26

O-(2,6-dimethylphenyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8403781
• SY282199
• 144181-59-9
• O-(2,6-dimethylphenyl)hydroxylamine

• MDL： MFCD33529555
• Inchi： 1S/C8H11NO/c1-6-4-3-5-7(2)8(6)10-9/h3-5H,9H2,1-2H3
• InChI Key： HCCIFYUIVCQULU-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC=CC=1C)N

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on O-(2,6-dimethylphenyl)hydroxylamine

Introduction to O-(2,6-dimethylphenyl)hydroxylamine (CAS No. 144181-59-9)

O-(2,6-dimethylphenyl)hydroxylamine, identified by the Chemical Abstracts Service Number (CAS No.) 144181-59-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of O-(2,6-dimethylphenyl)hydroxylamine consists of a phenyl ring substituted with two methyl groups at the 2 and 6 positions, to which a hydroxylamine group is attached. This specific arrangement imparts distinct chemical reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of the hydroxylamine moiety enhances its utility in the development of pharmaceuticals, particularly in the synthesis of active pharmaceutical ingredients (APIs).

In recent years, O-(2,6-dimethylphenyl)hydroxylamine has been explored for its role in medicinal chemistry. Its derivatives have shown promise in the development of novel therapeutic agents. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The methyl groups at the 2 and 6 positions of the phenyl ring contribute to the compound's lipophilicity, making it an attractive candidate for drug design.

The compound's reactivity also makes it useful in organic synthesis as a nucleophile and reducing agent. In particular, it has been employed in cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds essential for constructing complex molecular architectures. These reactions are fundamental in the synthesis of natural products and agrochemicals.

Recent studies have highlighted the importance of O-(2,6-dimethylphenyl)hydroxylamine in the context of green chemistry. Researchers have been working on developing sustainable synthetic routes to produce this compound with minimal environmental impact. One such approach involves catalytic methods that reduce waste and energy consumption. These advancements align with global efforts to promote eco-friendly chemical processes.

The pharmaceutical industry has also shown interest in O-(2,6-dimethylphenyl)hydroxylamine due to its potential as a bioactive molecule. Its ability to interact with biological targets has led to investigations into its role as an antioxidant and anti-inflammatory agent. Preliminary studies suggest that derivatives of this compound may offer therapeutic benefits in conditions such as neurodegenerative diseases and cardiovascular disorders.

In conclusion, O-(2,6-dimethylphenyl)hydroxylamine (CAS No. 144181-59-9) is a versatile compound with significant applications in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for scientists working on drug development and material science. As research continues to uncover new applications for this compound, its importance is likely to grow further.